Cas no 40912-27-4 (Benzene, 1,3-bis[(4-phenoxyphenyl)sulfonyl]-)

• Product Name: Benzene, 1,3-bis[(4-phenoxyphenyl)sulfonyl]-
• CAS No: 40912-27-4
• MF: C₃₀H₂₂O₆S₂
• MW: 542.622086048126
• CID: 324386
• PubChem ID: 20345135
• Update Time: 2025-04-19

Benzene, 1,3-bis[(4-phenoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis[(4-phenoxyphenyl)sulfonyl]-
• 1,3-bis[(4-phenoxyphenyl)sulfonyl]benzene
• SCHEMBL11418604
• DTXSID10605742
• 1,3-Bis(p-phenoxybenzenesulfonyl)benzene
• XFOXQHQFFRKZFU-UHFFFAOYSA-N
• 1,1'-[1,3-Phenylenebis(sulfonyl-4,1-phenyleneoxy)]dibenzene
• 40912-27-4

• Inchi： 1S/C30H22O6S2/c31-37(32,27-18-14-25(15-19-27)35-23-8-3-1-4-9-23)29-12-7-13-30(22-29)38(33,34)28-20-16-26(17-21-28)36-24-10-5-2-6-11-24/h1-22H
• InChI Key： XFOXQHQFFRKZFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1)(C1C=CC=C(C=1)S(C1C=CC(=CC=1)OC1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 542.08578076g/mol
• Monoisotopic Mass: 542.08578076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 104Ų